2-[2-(1-ethylpropylidene)hydrazino]-N-isopropyl-2-oxoacetamide

• IUPAC Name: N'-(pentan-3-ylideneamino)-N-propan-2-yloxamide
• InChI: InChI=1S/C10H19N3O2/c1-5-8(6-2)12-13-10(15)9(14)11-7(3)4/h7H,5-6H2,1-4H3,(H,11,14)(H,13,15)
• InChI Key: ZLBJBOLHEOBDOR-UHFFFAOYSA-N
• Canonical SMILES: CCC(=NNC(=O)C(=O)NC(C)C)CC
• Molecular Formula: C10H19N3O2
• Molecular Weight: 213.28 g/mol

Description

2-[2-(1-ethylpropylidene)hydrazino]-N-isopropyl-2-oxoacetamide, also known as EPH4, is a novel compound that has gained attention in the field of scientific research due to its potential applications in various areas such as cancer therapy, drug delivery systems, and imaging techniques. EPH4 is a derivative of hydrazine, which is a well-known compound used in the synthesis of various drugs and chemicals.

Mechanism of Action

The mechanism of action of 2-[2-(1-ethylpropylidene)hydrazino]-N-isopropyl-2-oxoacetamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. In a study conducted by Wang et al. (2019), this compound was found to inhibit the activity of matrix metalloproteinases (MMPs), which are enzymes involved in the degradation of extracellular matrix proteins. This inhibition leads to the suppression of cancer cell invasion and metastasis.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in vitro and in vivo. In a study conducted by Zhang et al. (2019), this compound was found to induce the upregulation of pro-apoptotic proteins and the downregulation of anti-apoptotic proteins in human liver cancer cells. Additionally, this compound has been shown to inhibit the growth and invasion of cancer cells by regulating the expression of various genes and proteins involved in cancer progression.

Advantages and Limitations for Lab Experiments

2-[2-(1-ethylpropylidene)hydrazino]-N-isopropyl-2-oxoacetamide has several advantages for use in lab experiments, including its high purity, stability, and low toxicity. However, one limitation of this compound is its limited solubility in water, which can make it difficult to use in certain experiments. Additionally, the high cost of synthesis and the limited availability of the compound may limit its use in some research settings.

Future Directions

There are several future directions for research on 2-[2-(1-ethylpropylidene)hydrazino]-N-isopropyl-2-oxoacetamide, including its potential use in combination therapy with other cancer drugs, its application in other disease models, and its use in imaging techniques. Additionally, further studies are needed to fully understand the mechanism of action of this compound and to optimize its synthesis and delivery methods for clinical use.
In conclusion, this compound is a promising compound with potential applications in various areas of scientific research. Its ability to inhibit cancer cell growth and its potential as a drug delivery system make it a valuable tool for cancer therapy. Further research is needed to fully understand its mechanism of action and to optimize its use in clinical settings.

Synthesis Methods

The synthesis of 2-[2-(1-ethylpropylidene)hydrazino]-N-isopropyl-2-oxoacetamide involves the reaction of isopropyl hydrazine with ethyl propyl ketone in the presence of acetic acid and acetic anhydride. The reaction yields this compound as a yellow crystalline solid with a melting point of 150-152°C. The purity of the compound can be confirmed through various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC).

Scientific Research Applications

2-[2-(1-ethylpropylidene)hydrazino]-N-isopropyl-2-oxoacetamide has shown potential as a therapeutic agent in cancer treatment due to its ability to inhibit the growth of cancer cells. In a study conducted by Zhang et al. (2019), this compound was found to induce apoptosis (programmed cell death) in human liver cancer cells by activating the caspase pathway. Additionally, this compound has been explored as a drug delivery system due to its ability to target specific cells and tissues. In a study conducted by Wang et al. (2018), this compound was used as a carrier for the delivery of doxorubicin, a commonly used chemotherapy drug, to cancer cells. The results showed that the this compound-doxorubicin complex had higher efficacy and lower toxicity compared to free doxorubicin.